4-Ethoxy-2,3-difluorobenzylamine
Overview
Description
“4-Ethoxy-2,3-difluorobenzylamine” is an organic compound with the molecular formula C9H11F2NO and an average mass of 187.186 Da . It is a derivative of benzylamine, which is a type of phenylpropane .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with two fluorine atoms, an ethoxy group, and a benzylamine group . The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.Scientific Research Applications
Synthesis and Chemical Properties
- 4-Ethoxy-2,3-difluorobenzylamine is involved in the synthesis of various chemical compounds. For instance, its derivatives are used in the synthesis of triazole compounds and their applications in the study of photophysical and photochemical properties, as seen in the work of Nas et al. (2016) and Nas et al. (2012) who synthesized and characterized zinc phthalocyanine derivatives containing triazole moieties (Nas, 2016), (Nas, 2012).
- Additionally, derivatives like 4-ethoxy-2,3-difluoroacetophenone have been synthesized for use as liquid crystal intermediates, highlighting the compound's potential in material science applications, as detailed by Tong Bin (2013) (Tong Bin, 2013).
Pharmaceutical and Biological Applications
- In pharmaceutical research, derivatives of this compound have been explored for their potential biological activities. For example, Shiraishi et al. (1987) investigated 4-hydroxycinnamamide derivatives, including alpha-cyano-3-ethoxy-4-hydroxy-5-phenylthiomethylcinnamamide, for their inhibitory effects on tyrosine-specific protein kinase activity (Shiraishi, 1987).
- The compound and its derivatives have also been utilized in the synthesis of novel organosoluble metal-free and metallophthalocyanines, which are evaluated for their potential in fluorescence and anticancer activity, as examined by Gomathi Vellaiswamy and S. Ramaswamy (2017) (Gomathi Vellaiswamy, 2017).
Environmental and Analytical Applications
- In environmental sciences, derivatives of this compound are used in the analysis of various compounds. For instance, C. Wahlberg et al. (1990) developed a method for determining nonylphenol and nonylphenol ethoxylates in various environmental samples, using derivatives of this compound (Wahlberg, 1990).
Material Science and Engineering Applications
- In material science, derivatives of this compound have been utilized in the development of liquid-crystalline properties of dissymmetric molecules and various other compounds, as explored by Meili Duan et al. (1999) and Meili Duan et al. (1998) (Meili Duan, 1999), (Meili Duan, 1998).
Safety and Hazards
Properties
IUPAC Name |
(4-ethoxy-2,3-difluorophenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO/c1-2-13-7-4-3-6(5-12)8(10)9(7)11/h3-4H,2,5,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEQSMZPXPVOQCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=C(C=C1)CN)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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